3-(4-chloro-3-nitrophenyl)-N-(4-ethoxyphenyl)acrylamide

• IUPAC Name: (E)-3-(4-chloro-3-nitrophenyl)-N-(4-ethoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C17H15ClN2O4/c1-2-24-14-7-5-13(6-8-14)19-17(21)10-4-12-3-9-15(18)16(11-12)20(22)23/h3-11H,2H2,1H3,(H,19,21)/b10-4+
• InChI Key: QVBIDPWIXQXXPF-ONNFQVAWSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C=CC2=CC(=C(C=C2)Cl)[N+](=O)[O-]
• Isomeric SMILES: CCOC1=CC=C(C=C1)NC(=O)/C=C/C2=CC(=C(C=C2)Cl)[N+](=O)[O-]
• Molecular Formula: C17H15ClN2O4
• Molecular Weight: 346.8 g/mol

Description

3-(4-chloro-3-nitrophenyl)-N-(4-ethoxyphenyl)acrylamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound belongs to the class of acrylamides and is commonly used in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 3-(4-chloro-3-nitrophenyl)-N-(4-ethoxyphenyl)acrylamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in the inflammatory response. This results in a reduction in the production of inflammatory mediators, which in turn leads to a reduction in pain and inflammation.
Biochemical and Physiological Effects:
Studies have shown that 3-(4-chloro-3-nitrophenyl)-N-(4-ethoxyphenyl)acrylamide has a number of biochemical and physiological effects. It has been found to have potent antioxidant properties, which may help to protect cells from oxidative damage. It has also been shown to have a neuroprotective effect, which may be beneficial in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(4-chloro-3-nitrophenyl)-N-(4-ethoxyphenyl)acrylamide in lab experiments is its potent anti-inflammatory and analgesic properties. This makes it a useful tool for studying the inflammatory response and for developing new drugs for the treatment of chronic pain and inflammation. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are a number of future directions for research on 3-(4-chloro-3-nitrophenyl)-N-(4-ethoxyphenyl)acrylamide. One area of research is the development of new drugs based on this compound for the treatment of various diseases. Another area of research is the study of its potential toxicity and the development of safer derivatives. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields of scientific research.

Synthesis Methods

The synthesis of 3-(4-chloro-3-nitrophenyl)-N-(4-ethoxyphenyl)acrylamide is typically achieved through a multi-step process. The first step involves the preparation of 4-chloro-3-nitroaniline, which is then reacted with 4-ethoxybenzoyl chloride to form 4-(4-ethoxybenzoylamino)-3-nitrochlorobenzene. Finally, this compound is reacted with acryloyl chloride to yield 3-(4-chloro-3-nitrophenyl)-N-(4-ethoxyphenyl)acrylamide.

Scientific Research Applications

3-(4-chloro-3-nitrophenyl)-N-(4-ethoxyphenyl)acrylamide has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications of this compound is in the development of new drugs for the treatment of various diseases. It has been found to have potent anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammation.